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Compound of Interest

Compound Name: 10-Epiteuclatriol

Cat. No.: B15494620

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available chemical data for 10-
Epiteuclatriol, a natural product belonging to the neo-clerodane diterpenoid class. While this
document aims to be a thorough resource, it is important to note that publicly available
information on the specific biological activities, signaling pathways, and detailed experimental
protocols for 10-Epiteuclatriol is limited. The information presented herein is based on existing
chemical data and the general biological profile of related compounds.

Chemical Data Summary

The fundamental chemical and physical properties of 10-Epiteuclatriol are summarized in the
table below. This data is crucial for its identification, characterization, and potential application

in research and development.
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Parameter Value Source

CAS Number 151563-36-9 ChemicalBook][1]
Molecular Formula C15H2803 ChemicalBook[1]
Molecular Weight 256.38 g/mol ChemicalBook][1]

1,4,8-Azulenetriol, decahydro-
1,4-dimethyl-7-(1- )

IUPAC Name ChemicalBook[1]
methylethyl)-,

(1S,3aR,4S,7S,8R,8aR)-

Predicted Boiling Point 382.1+37.0 °C ChemicalBook[1]
Predicted Density 1.075+0.06 g/cm3 ChemicalBook
Predicted pKa 14.62+0.70 ChemicalBook

Biological Context and Potential Activities

10-Epiteuclatriol is classified as a neo-clerodane diterpenoid. This class of natural products is
known for a wide array of biological activities, including anti-inflammatory, cytotoxic, and
antimicrobial effects. While specific studies on 10-Epiteuclatriol are not readily available, its
chemical structure suggests that it may share some of these properties.

Compounds of this nature are often isolated from plants of the Teucrium genus (Lamiaceae
family), which have a long history in traditional medicine for treating various ailments. Research
on extracts from Teucrium species has demonstrated activities such as antioxidant, anti-
inflammatory, and hepatoprotective effects.

Experimental Protocols: A General Framework

Due to the absence of specific published experimental protocols for 10-Epiteuclatriol, a
generalized workflow for the isolation and characterization of such a natural product is
presented below. This serves as a foundational methodology for researchers entering this area.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.biocrick.com/Polyhydroxybutyrate-BCN9665.html
https://www.biocrick.com/Polyhydroxybutyrate-BCN9665.html
https://www.biocrick.com/Polyhydroxybutyrate-BCN9665.html
https://www.biocrick.com/Polyhydroxybutyrate-BCN9665.html
https://www.biocrick.com/Polyhydroxybutyrate-BCN9665.html
https://www.benchchem.com/product/b15494620?utm_src=pdf-body
https://www.benchchem.com/product/b15494620?utm_src=pdf-body
https://www.benchchem.com/product/b15494620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Generalized workflow for natural product isolation and characterization.

Potential Signaling Pathway Involvement

Given the known anti-inflammatory properties of many neo-clerodane diterpenoids, a plausible,
yet unconfirmed, mechanism of action for 10-Epiteuclatriol could involve the modulation of key
inflammatory signaling pathways, such as the NF-kB pathway. A simplified representation of
this hypothetical interaction is provided below. It is crucial to emphasize that this is a
generalized pathway and has not been experimentally validated for 10-Epiteuclatriol.
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Caption: Hypothetical modulation of the NF-kB signaling pathway.

Conclusion

10-Epiteuclatriol is a structurally defined natural product with a clear chemical identity.
However, its biological functions and mechanisms of action remain largely unexplored. The
information provided in this guide, based on its chemical classification and the known activities
of related compounds, suggests that 10-Epiteuclatriol may hold potential as a bioactive
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molecule. Further research, including isolation from its natural source, comprehensive
biological screening, and mechanistic studies, is essential to unlock its therapeutic potential.
This document serves as a foundational resource to stimulate and guide such future
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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